1-(4-Tert-butylcyclohexyl)piperidin-4-ol

• IUPAC Name: 1-(4-tert-butylcyclohexyl)piperidin-4-ol
• InChI: InChI=1S/C15H29NO/c1-15(2,3)12-4-6-13(7-5-12)16-10-8-14(17)9-11-16/h12-14,17H,4-11H2,1-3H3
• InChI Key: GAEOEISWYAJVPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)N2CCC(CC2)O
• Molecular Formula: C15H29NO
• Molecular Weight: 239.40 g/mol

Description

“1-(4-Tert-butylcyclohexyl)piperidin-4-ol” is a chemical compound with the molecular formula C15H29N. It is also known as Piperidine, 1-(4-tert.-butylcyclohexyl).

Molecular Structure Analysis

The molecular structure of “1-(4-Tert-butylcyclohexyl)piperidin-4-ol” consists of a piperidine ring attached to a cyclohexyl ring. The cyclohexyl ring has a tert-butyl group attached to it.

Physical And Chemical Properties Analysis

The molecular weight of “1-(4-Tert-butylcyclohexyl)piperidin-4-ol” is 223.3975. Other physical and chemical properties such as boiling point, melting point, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Synthesis and Drug Development

The synthesis of complex molecules for drug development often requires intermediates with specific structural features. For instance, research by Chung et al. (2006) details the synthesis of a p38 MAP kinase inhibitor, highlighting a process that includes Grignard addition involving a tert-butylpiperidinyl magnesium chloride to a naphthyridone N-oxide. This synthesis supports drug development programs by providing a scalable method for producing potent inhibitors for diseases such as rheumatoid arthritis and psoriasis (Chung et al., 2006).

Chemical Stability and Reactivity

The stability and reactivity of chemical compounds are crucial for their potential applications. The work of Sacalis et al. (2019) on dendritic G-2 melamines incorporating piperidine motifs as key linkers demonstrates the structural and reactive utility of piperidine derivatives in creating complex molecules with potential applications in material science and nanotechnology (Sacalis et al., 2019).

Organic Synthesis and Material Science

In organic synthesis, the development of novel methodologies for synthesizing compounds with specific functionalities is critical. An example is the improved synthesis of 4-benzylidene-2,6-di-tert-butylcyclohexa-2,5-dienone derivatives, as outlined by Wang et al. (2014). This research demonstrates the versatility of tert-butyl and piperidine derivatives in synthesizing compounds with potential applications in materials science and catalysis (Wang et al., 2014).

Bioactive Compound Development

Piperidine derivatives play a significant role in the development of bioactive compounds. Research by Chonan et al. (2011) on the synthesis and evaluation of (4-piperidinyl)-piperazine derivatives as ACC1/2 non-selective inhibitors showcases the medicinal chemistry applications of piperidine derivatives, particularly in the development of treatments for metabolic disorders (Chonan et al., 2011).

Analytical Characterization and Synthesis

Analytical characterization and synthesis techniques are fundamental to developing and understanding new chemical entities. Research on the synthesis and characterization of piperidin-4-ones, such as by Shanthi et al. (2020), provides insight into the structural and chemical properties of piperidine derivatives, essential for their application in various scientific domains (Shanthi et al., 2020).

Mechanism of Action

While the specific mechanism of action for “1-(4-Tert-butylcyclohexyl)piperidin-4-ol” is not mentioned in the sources, piperidin-4-ol derivatives have been evaluated for potential treatment of HIV. They are believed to act as CCR5 antagonists, blocking the CCR5 receptor which is essential for HIV-1 entry.